3-Acetylaminopyrazole

• IUPAC Name: N-(1H-pyrazol-5-yl)acetamide
• InChI: InChI=1S/C5H7N3O/c1-4(9)7-5-2-3-6-8-5/h2-3H,1H3,(H2,6,7,8,9)
• InChI Key: CSSKIQUMIWCMJR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=NN1
• Molecular Formula: C5H7N3O
• DSSTOX Substance ID: DTXSID40380550
• Molecular Weight: 125.13 g/mol
• CAS RN: 3553-12-6

Description

3-Acetylaminopyrazole is a chemical compound with the molecular formula C5H7N3O. It is used for proteomics research applications.

Synthesis Analysis

The synthesis of 3-Acetylaminopyrazole and similar compounds is a topic of interest in the field of chemistry. Pyrazole derivatives are synthesized using strategically functionalized rings (i.e., amines, carbaldehydes, halides, etc.) and are used in forming various fused systems.

Molecular Structure Analysis

3-Acetylaminopyrazole contains a total of 16 bonds; 9 non-H bonds, 6 multiple bonds, 1 rotatable bond, 1 double bond, 5 aromatic bonds, 1 five-membered ring, 1 secondary amide (aliphatic), and 1 Pyrazole.

Chemical Reactions Analysis

Pyrazole derivatives, including 3-Acetylaminopyrazole, are known for their versatility as synthetic intermediates in preparing relevant chemicals in various fields. They can act as weak bases or acids, with the strength highly dependent on the nature of their substituent groups.

Scientific Research Applications

Synthesis of Heterocyclic Systems

. These systems are significant in pharmaceutical research due to their potential biological activities.

Medicinal Chemistry: Antimicrobial Agents

. This highlights its role in developing new antimicrobial agents.

Tautomerism Studies

The tautomerism exhibited by 3-Acetylaminopyrazole is of structural interest. .

Ligand Design for Enzyme Inhibition

. This application is essential for designing inhibitors that can modulate enzyme activity for therapeutic purposes.

Anti-inflammatory and Anticancer Research

The pyrazole nucleus, including derivatives like 3-Acetylaminopyrazole, is being explored for its therapeutic potential in anti-inflammatory and anticancer medications. .

Material Science Applications

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Organic Synthesis: Directing Groups

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Industrial Applications

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Safety and Hazards

When handling 3-Acetylaminopyrazole, it is recommended to do so in a well-ventilated place and to wear suitable protective clothing. Contact with skin and eyes should be avoided, and the formation of dust and aerosols should be prevented.

Future Directions

While specific future directions for 3-Acetylaminopyrazole are not mentioned in the search results, there is a general interest in the synthesis and properties of pyrazole derivatives, including 3-Acetylaminopyrazole. The focus is on preparing this functional scaffold and finding new and improved applications.

Mechanism of Action

Target of Action

3-Acetylaminopyrazole, also known as 3-Acetamidopyrazole, is a pyrazole derivative . Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field . .

Mode of Action

It’s known that pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity . This could potentially impact the compound’s interaction with its targets and any resulting changes .

Biochemical Pathways

3-Acetylaminopyrazole, as a pyrazole derivative, may influence various biochemical pathways. Pyrazoles are known to exhibit tautomerism, which may influence their reactivity and have a possible impact on the synthetic strategies where pyrazoles take part . .

Result of Action

It’s known that pyrazoles are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field , suggesting that they may have significant biological effects.

Synthesis routes and methods

Procedure details

To a solution of 1H-pyrazol-5-amine (50 g, 0.602 mol) and N-methylmorpholine (160 mL, 1.44 mol) in CH2Cl2 (2 L) was added acetyl chloride (99 mL, 1.38 mol) dropwise at 0° C. under an atmosphere of nitrogen. The reaction mixture was stirred at room temperature for 1 d. Some di-acylated product was observed in an LCMS. The reaction mixture was concentrated in vacuo and the resulting solid was suspended in MeOH (2 L) and cooled to 0° C. 4 M NaOH solution (aq., 440 mL, 1.75 mol) was added slowly and the mixture allowed to warm to room temperature over 1.5 h. The MeOH was removed in vacuo and the solid was collected by filtration, washed with minimal cold water and dried in vacuo to provide the title compound as a solid (60 g).

Q & A

Q1: What is significant about the synthesis of 3-acetamidopyrazole as described in the research?

A1: The research highlights an interesting finding regarding the synthesis of 3-acetamidopyrazole. It states that monoacylation of 3-aminopyrazole unexpectedly yields a mixture of 1- and 2-acylated aminopyrazoles. [] This mixture then undergoes a solid-state rearrangement over time to form the desired 3-acetamidopyrazole. [] The researchers investigated the mechanism and kinetics of this unusual solid-state rearrangement using solid-state and traditional NMR methods. [] This finding is significant as it reveals a unique pathway for obtaining the 3-acetamidopyrazole derivative.